Cas no 5857-93-2 (2-amino-4-hydroxybenzenesulfonic acid)

• Product Name: 2-amino-4-hydroxybenzenesulfonic acid
• CAS No: 5857-93-2
• MF: C₆H₇NO₄S
• MW: 189.189080476761
• CID: 948727
• PubChem ID: 193414
• Update Time: 2025-04-19

2-amino-4-hydroxybenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-hydroxybenzenesulfonic acid
• benzenesulfonic acid, 2-amino-4-hydroxy-
• DTXSID90207288
• AHBS
• SCHEMBL4646903
• 3-amino-4-phenolsulfonic acid
• BYMZHAPPSICVQH-UHFFFAOYSA-N
• 5857-93-2

• Inchi： 1S/C6H7NO4S/c7-5-3-4(8)1-2-6(5)12(9,10)11/h1-3,8H,7H2,(H,9,10,11)
• InChI Key： BYMZHAPPSICVQH-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1N)O)(=O)(=O)O

Computed Properties

• Exact Mass: 189.00961
• Monoisotopic Mass: 189.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: nothing
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 100.62